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Compound of Interest

Compound Name: 1-Benzyl-1,4-dihydronicotinamide

Cat. No.: B015336

This guide provides essential safety and logistical information for the proper disposal of 1-
Benzyl-1,4-dihydronicotinamide (BNAH), a common synthetic analog of the cofactor NADH.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
protection.

Hazard Assessment and Safety Precautions

Safety data for 1-Benzyl-1,4-dihydronicotinamide presents some inconsistencies across
suppliers. While some sources classify it as non-hazardous, others issue a "Warning" and
associate it with specific hazard statements.[1] Given this conflicting information, it is imperative
to handle this compound with caution, assuming it to be hazardous.

Key Hazards:

Harmful if swallowed (H302)

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)

Personal Protective Equipment (PPE): Before handling or preparing for disposal, ensure the
following PPE is worn:
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Gloves: Chemical impermeable gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Ventilation: Use in a well-ventilated area or under a chemical fume hood.[1][2]

Chemical and Physical Properties

Understanding the properties of 1-Benzyl-1,4-dihydronicotinamide is crucial for its safe
handling and disposal. This compound is known to be sensitive to light and air.[3][4]

Property Value

Molecular Formula C13H14N20]2][5]

Molecular Weight 214.26 g/mol [5][6]

Appearance Yellow solid or light yellow to brown

powder/crystal[2][7]

Melting Point 112 - 123 °C[2][3][7]
Solubility Slightly soluble in Methanol[2][5]
Stability Light and air-sensitive[3][4]

Store in a refrigerator, tightly sealed, and
Storage .
protected from light[1]

Step-by-Step Disposal Protocol

The recommended disposal method for 1-Benzyl-1,4-dihydronicotinamide is to treat it as
chemical waste. Do not dispose of this chemical down the drain or in regular solid waste.[8]

Experimental Protocol: Waste Collection and Disposal

o Waste Segregation:
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o Solid Waste: Collect surplus or expired solid 1-Benzyl-1,4-dihydronicotinamide in a
designated, clearly labeled hazardous waste container. Ensure the container is compatible
with the chemical.

o Contaminated Materials: Any items grossly contaminated with the compound (e.g.,
weighing boats, gloves, paper towels) should also be placed in this solid chemical waste
container.

o Solutions: Solutions containing 1-Benzyl-1,4-dihydronicotinamide should be collected in
a separate, labeled hazardous liquid waste container. Do not mix with incompatible waste
streams.

o Container Labeling:

o Label the waste container clearly with "Hazardous Waste" and the full chemical name: "1-
Benzyl-1,4-dihydronicotinamide”.

o List all constituents of the waste, including any solvents.
o Keep the container closed at all times, except when adding waste.
o Storage of Waste:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the storage area is secure and away from incompatible materials.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
waste disposal company to arrange for pickup and proper disposal.[1]

o Follow all institutional, local, and national regulations for hazardous waste disposal.[1]

Accidental Release Measures

In the event of a spill, follow these procedures:
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Evacuate: Ensure personnel are moved to a safe area, upwind of the spill if possible.[2]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the powder from becoming airborne.[1] Avoid creating dust.

Cleanup:

o Wearing appropriate PPE, carefully sweep or scoop up the spilled solid material.
o Place the collected material into a designated hazardous waste container.

o Clean the spill area thoroughly with soap and water.[2]

o Reporting: Report the spill to your laboratory supervisor and EHS department as required by

your institution's policies.

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper handling and
disposal of 1-Benzyl-1,4-dihydronicotinamide.
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Caption: Disposal decision workflow for 1-Benzyl-1,4-dihydronicotinamide.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b015336?utm_src=pdf-body-img
https://www.benchchem.com/product/b015336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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